Cas no 228412-49-5 (Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester)

• Product Name: Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
• CAS No: 228412-49-5
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 245107
• PubChem ID: 45089424
• Update Time: 2025-04-19

Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,5-amino-2-hydroxy-, 2-hydroxyethyl ester
• Benzoic acid, 5-amino-2-hydroxy-, 2-hydroxyethyl ester (9CI)
• 2-hydroxyethyl 5-amino-2-hydroxybenzoate
• 228412-49-5

• Inchi： 1S/C9H11NO4/c10-6-1-2-8(12)7(5-6)9(13)14-4-3-11/h1-2,5,11-12H,3-4,10H2
• InChI Key： JDMLJWUVKYHQPV-UHFFFAOYSA-N
• SMILES： O(CCO)C(C1C(=CC=C(C=1)N)O)=O

Computed Properties

• Exact Mass: 197.069
• Monoisotopic Mass: 197.069
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 92.8A^2